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In the rapidly evolving landscape of large language models (LLMs), post-training quantization
(PTQ) has emerged as a critical technique for reducing model size and accelerating inference
without the need for costly retraining. This guide provides a detailed comparison of a novel
PTQ method, Fine-grained Post-training Quantization (FPTQ), against two other prominent
methods: Generative Pre-trained Transformer Quantization (GPTQ) and Activation-aware
Weight Quantization (AWQ). This document is intended for researchers, scientists, and drug
development professionals who are leveraging LLMs in their work and require a deeper
understanding of the trade-offs associated with different quantization techniques.

Core Methodologies

Post-training quantization methods aim to convert the high-precision floating-point weights and,
in some cases, activations of a neural network to lower-precision integer formats. This
reduction in bit-width leads to a smaller memory footprint and can enable faster computations
on compatible hardware. The primary challenge lies in minimizing the accuracy degradation
that can occur during this conversion. FPTQ, GPTQ, and AWQ employ distinct strategies to
address this challenge.

FPTQ (Fine-grained Post-training Quantization) is a method that focuses on a W4A8
guantization scheme, meaning it quantizes weights to 4-bit integers and activations to 8-bit
integers.[1][2][3] This approach seeks to combine the benefits of reduced memory bandwidth
from 4-bit weights with the computational efficiency of 8-bit matrix operations for activations.[1]
[2] A key innovation in FPTQ is its layer-wise approach to activation quantization, which
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employs a novel logarithmic equalization technique for layers that are more difficult to quantize.
[1][2][3] For the most challenging layers, FPTQ resorts to a per-token dynamic quantization
approach.[4]

GPTQ (Generative Pre-trained Transformer Quantization) is a one-shot, layer-wise weight
guantization method that aims to minimize the quantization error by using approximate second-
order (Hessian) information.[5][6] This allows GPTQ to achieve very low bit-widths, such as 3
or 4 bits, with minimal loss of accuracy.[5] GPTQ is a weight-only quantization method,
meaning it primarily focuses on compressing the model's weights while activations are typically
kept at a higher precision (e.g., 16-bit floating point).

AWQ (Activation-aware Weight Quantization) is another weight-only quantization method that
operates on the principle that not all weights are equally important.[5][6] AWQ identifies salient
weights by analyzing the distribution of activations and protects these important weights from
the full impact of quantization.[5][6] This is achieved by applying a scaling factor to the weights
based on the activation magnitudes, which helps to preserve the model's performance,
especially for instruction-tuned LLMs.[7]

Quantitative Performance Comparison

The following tables summarize the performance of FPTQ, GPTQ, and AWQ on various
benchmarks. It is important to note that the experimental setups for these results may differ
across the original sources. Please refer to the experimental protocols section for more details.

Performance on LLaMA Models
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Model Method WikiText-2 (PPL) C4 (PPL)
LLaMA-7B FP16 (Baseline) 5.86 8.35
FPTQ (W4A8) 6.15 8.65

SmoothQuant (W8A8) 6.25 8.78

GPTQ (W4A16) 6.07 8.57

LLaMA-13B FP16 (Baseline) 5.09 7.37
FPTQ (W4A8) 5.38 7.69

SmoothQuant (W8A8) 5.34 7.64

GPTQ (W4A16) 5.26 7.57

LLaMA-30B FP16 (Baseline) 4.18 6.22
FPTQ (W4A8) 4.31 6.36

SmoothQuant (W8A8)  4.32 6.38

GPTQ (W4A16) 4.29 6.35

LLaMA-65B FP16 (Baseline) 3.65 5.56
FPTQ (W4A8) 3.73 5.66

SmoothQuant (W8A8)  3.75 5.67

GPTQ (W4A16) 3.71 5.63

Note: The FPTQ, SmoothQuant, and GPTQ results for LLaMA models are from the FPTQ

paper. The GPTQ variant used is W4A16.

Performance on BLOOM-7B1
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Method PIQA (acc) ARC-e (acc) BoolQ (acc)
FP16 (Baseline) 79.2 69.9 71.8
FPTQ (W4A8) 79.1 69.7 71.2
SmoothQuant (W8A8) 78.8 69.5 70.9
GPTQ (W4A16) 79.0 69.6 71.1

Note: The FPTQ, SmoothQuant, and GPTQ results for the BLOOM-7B1 model are from the
FPTQ paper. The GPTQ variant used is W4A16.

MMLU Benchmark (LLaMA Models)
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Model Method MMLU (5-shot acc)
LLaMA-7B FP16 (Baseline) 45.3
FPTQ (W4A8) 43.8

SmoothQuant (W8AS8) 41.2

GPTQ (W4A16) 44.2

LLaMA-13B FP16 (Baseline) 54.8
FPTQ (W4A8) 52.1

SmoothQuant (W8ABS) 51.5

GPTQ (W4A16) 53.9

LLaMA-30B FP16 (Baseline) 62.4
FPTQ (W4A8) 60.2

SmoothQuant (W8AS) 59.8

GPTQ (W4A16) 61.5

LLaMA-65B FP16 (Baseline) 67.2
FPTQ (W4A8) 65.8

SmoothQuant (W8ABS) 65.1

GPTQ (W4A16) 66.8

Note: The FPTQ, SmoothQuant, and GPTQ results for the MMLU benchmark are from the

FPTQ paper. The GPTQ variant used is W4A16.

Experimental Protocols

FPTQ: The experiments for FPTQ were conducted using a calibration set of 128 random

samples from the C4 dataset, with each sample having a sequence length of 2048. The

evaluation was performed on WikiText-2 and C4 for perplexity, and on commonsense

reasoning benchmarks (PIQA, ARC-e, BoolQ) and MMLU for accuracy.
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GPTQ and AWQ (General): For GPTQ and AWQ, the calibration process also typically involves
a small number of samples (e.g., 128) from a representative dataset like C4 or WikiText. The
group size for quantization is a crucial hyperparameter, with a common choice being 128. The
performance of GPTQ and AWQ can be influenced by the choice of calibration data, and some
studies have shown that GPTQ can be prone to overfitting to the calibration set.[8]

Visualizing the Workflows

To better understand the underlying processes of these quantization methods, the following
diagrams, generated using the DOT language, illustrate their respective workflows.
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Caption: FPTQ workflow, highlighting the layer-wise strategy for activation quantization.
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Caption: General workflow for weight-only PTQ methods like GPTQ and AWQ.

Conclusion

FPTQ presents a compelling W4A8 quantization strategy that aims to balance memory savings
and computational efficiency. The available data suggests that FPTQ is competitive with, and in
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some cases outperforms, other PTQ methods like SmoothQuant and a W4A16 variant of
GPTQ, particularly in maintaining performance on commonsense reasoning tasks.

GPTQ and AWQ are powerful weight-only quantization techniques that can achieve significant
model compression with minimal accuracy loss. The choice between them may depend on the
specific model, the importance of quantization speed (AWQ is generally faster to apply than
GPTQ), and the nature of the downstream tasks.[9]

For researchers and professionals in drug development and other scientific fields, the choice of
a PTQ method will depend on a careful consideration of the trade-offs between model
accuracy, inference speed, and memory footprint. While FPTQ shows promise as a W4A8
solution, the maturity and widespread adoption of GPTQ and AWQ make them strong
contenders for weight-only quantization. As the field of LLM quantization continues to evolve, it
is crucial to stay informed about new methods and to perform in-house evaluations on specific
use cases to determine the optimal approach.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15621169#benchmarking-fptg-against-other-ptg-
methods]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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